Cas no 1227607-90-0 (2-(4-Methoxypyridin-3-yl)acetic acid)

• Product Name: 2-(4-Methoxypyridin-3-yl)acetic acid
• CAS No: 1227607-90-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD16609396
• CID: 5243061
• Update Time: 2025-05-23

2-(4-Methoxypyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxypyridin-3-yl)acetic acid

• MDL： MFCD16609396
• Inchi： 1S/C8H9NO3/c1-12-7-2-3-9-5-6(7)4-8(10)11/h2-3,5H,4H2,1H3,(H,10,11)
• InChI Key： GMNBUKNOUMGTMH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• XLogP3: 0.3
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(4-Methoxypyridin-3-yl)acetic acid

Professional Introduction to 2-(4-Methoxypyridin-3-yl)acetic Acid (CAS No: 1227607-90-0)

2-(4-Methoxypyridin-3-yl)acetic acid, a compound with the chemical identifier CAS No: 1227607-90-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a 4-methoxypyridin-3-yl moiety in its molecular structure imparts distinctive chemical properties that make it a valuable candidate for further exploration.

The synthesis and characterization of 2-(4-methoxypyridin-3-yl)acetic acid have been subjects of extensive research, with studies focusing on optimizing its production methods and understanding its reactivity. The compound's acetic acid moiety suggests potential roles in biological pathways, particularly those involving carboxylic acid derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its incorporation into various chemical libraries and drug discovery programs.

In the realm of medicinal chemistry, 2-(4-methoxypyridin-3-yl)acetic acid has been investigated for its pharmacological properties. The pyridine ring, a common feature in many bioactive molecules, is known for its ability to interact with biological targets such as enzymes and receptors. The methoxy group attached to the pyridine ring further modulates the electronic properties of the molecule, influencing its binding affinity and selectivity. These features make 2-(4-methoxypyridin-3-yl)acetic acid a promising scaffold for designing novel therapeutic agents.

Recent studies have highlighted the compound's potential in addressing various therapeutic challenges. For instance, research has demonstrated its efficacy in modulating inflammatory pathways, making it a candidate for developing anti-inflammatory drugs. Additionally, the compound has shown promise in preclinical trials as a potential treatment for neurological disorders. The ability of 2-(4-methoxypyridin-3-yl)acetic acid to interact with specific biological targets underscores its significance in drug discovery efforts.

The structural versatility of 2-(4-methoxypyridin-3-yl)acetic acid allows for further derivatization, enabling the creation of novel analogs with enhanced pharmacological properties. Researchers have employed various strategies, including functional group modifications and structural rearrangements, to generate compounds with improved bioavailability and reduced toxicity. These efforts have contributed to a deeper understanding of the compound's pharmacokinetic profile and potential clinical applications.

The role of computational chemistry in the study of 2-(4-methoxypyridin-3-yl)acetic acid cannot be overstated. Advanced computational methods have been utilized to predict the compound's interactions with biological targets, providing insights into its mechanism of action. These simulations have aided in rationalizing experimental observations and guiding the design of more effective derivatives. The integration of computational tools with experimental techniques has accelerated the drug discovery process, making compounds like 2-(4-methoxypyridin-3-yl)acetic acid more accessible for therapeutic development.

Future research directions for 2-(4-methoxypyridin-3-yl)acetic acid include exploring its potential in combination therapies and investigating its long-term safety profile. The compound's multifaceted properties make it a versatile tool for addressing complex diseases. As our understanding of biological systems continues to evolve, so too will the applications of this innovative molecule. The ongoing investigation into 2-(4-methoxypyridin-3-yl)acetic acid promises to yield valuable insights that will shape the future of pharmaceutical chemistry.